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Compound of Interest

Compound Name: Potassium ionophore III

Cat. No.: B1599003 Get Quote

Potassium Ionophore III, also known by its synonym 2-Dodecyl-2-methyl-1,3-propanediyl

bis[N-[5′-nitro(benzo-15-crown-5)-4′-yl]carbamate] or BME 44, is a highly selective ionophore

used extensively in the development of potassium-selective sensors.[1][2] Its primary

application lies in the formulation of ion-selective electrodes (ISEs), particularly for measuring

potassium ion (K+) concentrations in biological fluids like blood, plasma, and urine.[1][3][4][5]

This guide provides a comprehensive overview of its chemical structure, mechanism of action,

performance data, and experimental protocols for its use.

Chemical Structure and Properties
Potassium Ionophore III is a synthetic, lipophilic molecule featuring two benzo-15-crown-5

ether units.[1] This bis-crown ether structure is fundamental to its high affinity and selectivity for

potassium ions. The molecule's hydrophobic exterior allows it to be easily embedded within

polymeric membranes, such as those made of poly(vinyl chloride) (PVC), which are commonly

used in ISEs.[1][4][6]
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Property Value

IUPAC Name
2-Dodecyl-2-methyl-1,3-propanediyl bis[N-[5′-

nitro(benzo-15-crown-5)-4′-yl]carbamate][1]

Synonym BME 44[1]

CAS Number 99348-39-7[1]

Molecular Formula C₄₆H₇₀N₄O₁₈[1]

Molecular Weight 967.06 g/mol [1]

Appearance Yellow powder[3]

Solubility Soluble in chloroform[3]

Mechanism of Action
Potassium Ionophore III functions as a "carrier ionophore".[2][7] These are lipid-soluble

molecules that bind to a specific ion, shield its charge, and transport it across a hydrophobic

barrier, such as a biological membrane or a PVC membrane in an electrode.[7] The core

mechanism involves the hydrophilic center of the crown ether cavities reversibly binding a

potassium ion.[7] The hydrophobic exterior of the ionophore-ion complex then facilitates its

diffusion across the lipidic membrane. This selective transport generates a potential difference

across the membrane that is proportional to the concentration of potassium ions, which is the

principle behind its use in potentiometric sensors.
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Caption: Mechanism of Potassium Ionophore III-mediated K+ transport.

Quantitative Performance Data
The efficacy of an ionophore is primarily determined by its selectivity for the target ion over

other interfering ions. This is quantified by the potentiometric selectivity coefficient (Kpot). A

smaller value indicates greater selectivity.[8]
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Table 1: Potentiometric Selectivity Coefficients (logKpot K+,M)

The following table summarizes the selectivity of Potassium Ionophore III-based electrodes

for potassium (K+) over various other cations. The data is derived from membranes used for

assaying K+ in diluted biological fluids.[5]

Interfering Ion (M) logKpot Value

Sodium (Na+) -3.08[5]

Lithium (Li+) -3.14[5]

Calcium (Ca²+) -3.80[5]

Magnesium (Mg²+) -3.92[5]

Data obtained by the separate solution method (0.01 M solutions of chlorides).[5]

Experimental Protocols
The performance of Potassium Ionophore III is highly dependent on the composition of the

ion-selective membrane in which it is embedded. Below are established protocols for preparing

PVC membranes for specific applications.

Protocol 1: Membrane for K+ Assay in Diluted Urine, Blood, Plasma, or Serum[5]

This composition is recommended for creating solvent polymeric membrane electrodes for

analyzing diluted biological samples.

Table 2: Recommended Membrane Composition (Diluted Samples)
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Component Chemical Name Supplier Cat. No. Weight %

Ionophore
Potassium ionophore

III
60397 2.40%[5]

Plasticizer
Bis(1-

butylpentyl)adipate
02150 60.70%[5]

Polymer
Poly(vinyl chloride),

high M.W.
81392 36.40%[5]

Additive
Potassium tetrakis(4-

chlorophenyl)borate
60591 0.50%[5]

Protocol 2: Membrane for K+ Assay in Undiluted Urine, Blood, Plasma, or Serum[5]

For direct measurement in undiluted biological fluids, a different membrane composition is

recommended to ensure stability and accurate response.

Table 3: Recommended Membrane Composition (Undiluted Samples)

Component Chemical Name Supplier Cat. No. Weight %

Ionophore
Potassium ionophore

III
60397 2.00%[5]

Plasticizer
2-Nitrophenyl octyl

ether
73732 66.10%[5]

Polymer
Poly(vinyl chloride),

high M.W.
81392 33.00%[5]

Additive
Potassium tetrakis(4-

chlorophenyl)borate
60591 0.20%[5]

Workflow for Ion-Selective Electrode (ISE) Preparation
The following diagram illustrates the general workflow for fabricating a potassium-selective

electrode using one of the membrane compositions described above.
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Caption: General workflow for preparing a K+-selective PVC membrane electrode.

Applications
The high selectivity and lipophilicity of Potassium Ionophore III make it an ideal candidate for

a variety of sensing applications.[2]

Clinical Diagnostics: Its primary use is in ISEs for the routine measurement of potassium

levels in bodily fluids, which is critical for monitoring patient health.[3][4]

Food Analysis: It has been incorporated into potentiometric "electric tongues" for food quality

assessment.[1][4][6]

Biochemical Research: The ionophore is used to study the transport of potassium ions

across cellular membranes and to investigate the role of potassium in various biological

processes, such as enzyme activity and cell metabolism.[3][9]

Wearable and Implantable Sensors: Recent research has focused on covalently attaching

derivatives of BME-44 to silicone matrices to create biocompatible, plasticizer-free sensors

with reduced component leaching, suitable for wearable and implantable devices.[10]

In summary, Potassium Ionophore III is a well-characterized and highly effective molecule for

the selective detection of potassium ions. Its robust performance, particularly in complex

biological matrices, has solidified its role as a critical component in modern analytical and

diagnostic technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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